2-Methoxy-1-naphthaldehyde

• IUPAC Name: 2-methoxynaphthalene-1-carbaldehyde
• InChI: InChI=1S/C12H10O2/c1-14-12-7-6-9-4-2-3-5-10(9)11(12)8-13/h2-8H,1H3
• InChI Key: YIQGLTKAOHRZOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)C=O
• Molecular Formula: C12H10O2
• DSSTOX Substance ID: DTXSID80202202
• Molecular Weight: 186.21 g/mol
• CAS No.: 5392-12-1

Description

2-Methoxy-1-naphthaldehyde (2M1N) is an organic compound belonging to the class of aromatic aldehydes. It is a yellow to orange-brown liquid with a sweet, floral odor. It is used in the synthesis of a variety of organic compounds, and is also used as a fragrance additive in cosmetics and perfumes. 2M1N has also been studied for its potential applications in medicine, as it has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties.

Scientific Research Applications

• Synthesis of Pharmaceutical Intermediates : 2-Methoxy-1-naphthaldehyde is used in the synthesis of pharmaceutical intermediates. For example, it's involved in the preparation of 6-Methoxy-2-naphthaldehyde, an intermediate of Nabumetone, a nonsteroidal anti-inflammatory drug (Tong Guo-tong, 2007).

• Fluorometric Assays in Biochemistry : This compound is used in fluorometric assays, especially in studying the activity of human alcohol dehydrogenase (ADH). The fluorogenic substrates derived from this compound are instrumental in determining ADH activity in human serum (J. Wierzchowski, W. Dafeldecker, B. Holmquist, B. Vallee, 1989).

• Analytical Chemistry Applications : In analytical chemistry, derivatives of this compound, such as 2-Hydroxy-1-naphthaldehyde, have been used for the fluorescent detection of amino acids like histidine, methionine, and tryptophan (A. El-Brashy, S. Al-Ghannam, 1997).

• Development of Fluorescent Chemosensors : This compound is also a building block for the synthesis of various fluorescent chemosensors. It has been used in creating sensors for different cations and anions, as well as for detecting certain toxic species and reactive substrates (A. Das, S. Goswami, 2017).

• Studies in Organic Chemistry : It's used in organic chemistry research, for instance, in studies exploring the proton transfer or deprotonation in naphthaldehydes (Y. Manolova, V. Kurteva, L. Antonov, H. Marciniak, S. Lochbrunner, A. Crochet, K. Fromm, F. S. Kamounah, P. Hansen, 2015).

• Non-Linear Optical Properties : this compound has been studied for its non-linear optical properties, which are essential in the field of photonics and materials science (B. Sarojini, B. Narayana, J. Indira, K. G. Lobo, 2005).

• Environmental and Biological Sensing : This compound is used in developing sensors for environmental and biological applications, such as detecting aluminum ions in various samples (Y. Liu, C. Chen, An-Tai Wu, 2012).

Mechanism of Action

Target of Action

The primary target of 2-Methoxy-1-naphthaldehyde (2-MN) is the strigolactone receptor protein D14 . This protein plays a crucial role in the strigolactone signaling pathway, which is involved in various plant growth and development processes .

Mode of Action

2-MN interacts with its target, the D14 protein, by inhibiting the interactions between D14 and two other proteins, SLR1 and D53 . This inhibition disrupts the normal functioning of the strigolactone signaling pathway .

Biochemical Pathways

The affected pathway is the strigolactone signaling pathway. Strigolactones are plant hormones that regulate various aspects of plant growth and development. By inhibiting the interactions between D14 and SLR1/D53, 2-MN disrupts this pathway, leading to changes in plant growth patterns .

Pharmacokinetics

Given its molecular weight of 18621 , it is likely to have good bioavailability.

Result of Action

The inhibition of D14–SLR1 and D14–D53 interactions by 2-MN leads to the restoration of the growth of rice tillering buds that were suppressed by strigolactone . This suggests that 2-MN can influence plant growth patterns.

Safety and Hazards

It is recommended to avoid dust formation and breathing mist, gas, or vapors when handling 2-Methoxy-1-naphthaldehyde. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be used.

Biochemical Analysis

Biochemical Properties

2-Methoxy-1-naphthaldehyde plays a significant role in biochemical reactions, particularly as a strigolactone-signaling inhibitor. Strigolactones are plant hormones that regulate various aspects of plant growth and development. This compound interacts with the strigolactone receptor protein D14, inhibiting its interaction with other proteins such as SLR1 and D53 . This inhibition affects the signaling pathways regulated by strigolactones, impacting plant growth and development.

Cellular Effects

This compound influences various cellular processes, particularly in plants. It affects cell signaling pathways by inhibiting strigolactone signaling, which in turn influences gene expression and cellular metabolism. The compound’s inhibition of the D14-SLR1 and D14-D53 interactions leads to changes in the growth patterns of plant cells, such as the suppression of shoot branching and the regulation of root development .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the strigolactone receptor protein D14. This binding inhibits the interaction between D14 and other proteins involved in strigolactone signaling, such as SLR1 and D53 . The inhibition of these interactions prevents the downstream signaling events that regulate plant growth and development. Additionally, this compound may undergo hydrolysis to form other active compounds that further modulate strigolactone signaling .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound can inhibit strigolactone signaling over extended periods, leading to sustained changes in plant growth and development . The compound’s stability and potential degradation products must be carefully monitored to ensure consistent results.

Dosage Effects in Animal Models

While specific studies on the dosage effects of this compound in animal models are limited, it is important to consider the potential threshold and toxic effects at different doses. In plant models, varying dosages of this compound have been shown to differentially affect strigolactone signaling and plant growth . High doses may lead to adverse effects, such as toxicity or unintended inhibition of other signaling pathways.

Metabolic Pathways

This compound is involved in metabolic pathways related to strigolactone signaling. It interacts with enzymes and cofactors that regulate the biosynthesis and signaling of strigolactones . The compound’s inhibition of D14 affects the metabolic flux of strigolactone-related pathways, leading to changes in metabolite levels and overall plant physiology.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with transporters or binding proteins that facilitate its movement to specific cellular compartments . The compound’s localization and accumulation can influence its activity and effectiveness in inhibiting strigolactone signaling.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization within the cell can affect its interactions with biomolecules and its overall impact on cellular processes.

Synthesis routes and methods I

Procedure details

500 ml of a dimethylformamide solution containing 103.2 g (0.6 mole) of 2-hydroxy-1-naphthaldehyde and 107.6 g (0.78 mole) of anhydrous potassium carbonate was stirred with heating at 50° C. To the solution was added dropwise 145 g (0.78 mole) of methyl p-toluenesulfonate. After the completion of the dropwise addition, the mixture was stirred at 60° C. for 2 hours. The reaction mixture was added to 1.5 liters of water, and the precipitated crystals were collected by filtration. The crude crystals were recrystallized from a solvent mixture of n-hexane and ethyl acetate (5/1 by volume) to obtain 93.8 g (0.504 mole) of 2-methoxy-1-naphthaldehyde.

Synthesis routes and methods II

Procedure details

A mixture of 2-bromomethyl-6-methoxynaphthalene (l2.68 g), hexamine (14 g), glacial acetic acid (21 ml) and water (21 ml) were heated under reflux with stirring for 30 minutes. Concentrated hydrochloric acid (16.6 ml) was then added and the mixture stirred and refluxed for a further 15 minutes. The reaction was cooled to room temperature and extracted with toluene (2×25 ml). The combined toluene extracts were washed with water (2×10 ml), saturated sodium bicarbonate solution (2×10 ml) and water (1×8 ml) and the toluene solution dried over MgSO4. The drying agent was filtered off and the solvent was removed by distillation under vacuum. This afforded 8.6 g of crude product which was recrystallised twice from isopropanol (2×50 ml) to give 6.07 g of 97.8% purity 2-methoxynaphthaldehyde as a light beige solid. The material had a melting point of 79.2° C.

Synthesis routes and methods III

Procedure details

A solution of 2-dibromomethyl-6-methoxynaphthalene (3 g) in acetone (25 ml) was treated with water (7 ml) and the mixture stirred at 24° C. for 10 hours. The solvent was removed under vacuum and the residue dissolved in toluene (30 ml). The toluene solution was washed with saturated sodium bicarbonate solution (2×10 ml) and water (10 ml) and dried over MgSO4. The dried solution was filtered and the filtrate evaporated down to a yellowish-brown semi-solid. This was recrystallised twice from isopropanol (2×10 ml) to give 0.5 g of pure 2-methoxynaphthaldehyde as confirmed using HPLC (conditions; spheresorb C18 25 cm×4.5 mm i.d. (column), 65% acetonitrile/35% water (eluent), 1 ml/min (flowrate), 310 nm (wavelength). The samples were dissolved in acetonitrile and 20 μl injected onto the column. The retention time for 2-methoxynaphthaldehyde was about 6 minutes.